Cas no 80004-04-2 ((s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol)

(s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol structure
80004-04-2 structure
Product Name:(s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol
CAS No:80004-04-2
MF:C13H26O7
MW:294.341345310211
CID:984978
PubChem ID:40488258
Update Time:2025-04-20

(s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol Chemical and Physical Properties

Names and Identifiers

    • (s)-1,4,7,10,13,16-hexaoxacyclooctadecane-2-methanol
    • [(2S)-1,4,7,10,13,16-hexaoxacyclooctadec-2-yl]methanol
    • EINECS 279-363-4
    • 1,4,7,10,13,16-Hexaoxacyclooctadecane-2-methanol, (2S)-
    • 80004-04-2
    • DTXSID501204864
    • NS00060639
    • HFRGASADQCZXHH-ZDUSSCGKSA-N
    • (S)-(1,4,7,10,13,16-Hexaoxacyclooctadecan-2-yl)methanol
    • Inchi: 1S/C13H26O7/c14-11-13-12-19-8-7-17-4-3-15-1-2-16-5-6-18-9-10-20-13/h13-14H,1-12H2/t13-/m0/s1
    • InChI Key: HFRGASADQCZXHH-ZDUSSCGKSA-N
    • SMILES: O1CCOCCOCCOCCOCCOC[C@@H]1CO

Computed Properties

  • Exact Mass: 294.16785316g/mol
  • Monoisotopic Mass: 294.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 75.6Ų
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